Cas no 1666111-36-9 (N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide)

• Product Name: N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide
• CAS No: 1666111-36-9
• MF: C₁₅H₂₂FN₃O₃
• MW: 311.3519
• CID: 4756670
• Update Time: 2025-10-31

N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide Chemical and Physical Properties

Names and Identifiers

• DHU8T788U6
• Linezolid decarbonyl (+/-)
• Linezolid descarbonyl (+/-)- isomer
• N-(3-(3-Fluoro-4-morpholin-4-yl-phenyl amino)-2-hydroxy propyl)-acetamide
• Acetamide, N-(3-((3-fluoro-4-(4-morpholinyl)phenyl)amino)-2-hydroxypropyl)-
• Unii-dhu8T788U6
• N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide

• Inchi： 1S/C15H22FN3O3/c1-11(20)17-9-13(21)10-18-12-2-3-15(14(16)8-12)19-4-6-22-7-5-19/h2-3,8,13,18,21H,4-7,9-10H2,1H3,(H,17,20)
• InChI Key： VKPSVASMDWRRJS-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C([H])C=1N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])N([H])C([H])([H])C([H])(C([H])([H])N([H])C(C([H])([H])[H])=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 1
• Topological Polar Surface Area: 73.8

Additional information on N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide

N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide (CAS No. 1666111-36-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide (CAS No. 1666111-36-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its complex molecular architecture, which includes a fluoro-substituted phenyl ring, a morpholine moiety, and a hydroxypropyl acetamide group. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for drug development.

The chemical structure of N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide (CAS No. 1666111-36-9) is defined by its molecular formula C₁₈H₂₂FN₃O₃. The presence of the fluoro substituent on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its binding affinity to various biological targets. The morpholine moiety, on the other hand, contributes to the compound's solubility and stability, while the hydroxypropyl acetamide group provides additional functional diversity.

Recent studies have highlighted the potential of N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide can effectively inhibit the activation of microglia, thereby reducing neuroinflammation and protecting against neuronal damage.

In addition to its neuroprotective properties, N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. A study conducted by researchers at the National Cancer Institute found that N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide can induce apoptosis in breast cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that this compound could be a valuable lead for developing novel anticancer agents.

The pharmacokinetic properties of N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, indicating its potential for safe use in humans.

To further explore the therapeutic potential of N-3-3-Fluoro-4-(4-morpholinyl)phenylamino-2-hydroxypropylacetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. For example, a phase I clinical trial is being conducted to assess the safety and pharmacokinetics of N-3-3Fluoro 4 4 morpholin yl pheny lamino 2 hydroxy propyla cetami de in patients with advanced solid tumors. Preliminary results from this trial have been promising, with no significant adverse events reported.

In conclusion, N 3 3 Fluoro 4 4 morpholin yl pheny lamino 2 hydroxy propyla cetami de (CAS No. 1666111 36 9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and pave the way for its use in treating various diseases.